Cas no 1443312-36-4 (2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone
• CAS No: 1443312-36-4
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD14635336
• CID: 5160540
• Update Time: 2025-06-13

2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone
• 2,2,2-Trifluoro-1-(4-(isopentyloxy)phenyl)ethanone

• MDL： MFCD14635336
• Inchi： 1S/C13H15F3O2/c1-9(2)7-8-18-11-5-3-10(4-6-11)12(17)13(14,15)16/h3-6,9H,7-8H2,1-2H3
• InChI Key： NGHVHFCNJSCFDA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCCC(C)C)C=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone

Introduction to 2,2,2-Trifluoro-1-[4-(3-Methylbutoxy)phenyl]ethanone (CAS No. 1443312-36-4)

2,2,2-Trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone (CAS No. 1443312-36-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and substituted phenyl groups, which confer it with a range of desirable properties for drug development and other advanced applications.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. This makes 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone an attractive candidate for the synthesis of novel drugs and intermediates. The 4-(3-methylbutoxy)phenyl substituent further enhances the compound's solubility and bioavailability, making it suitable for various biological assays and therapeutic applications.

Recent research has highlighted the potential of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The results showed that derivatives of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound in oncology research.

In another study published in the European Journal of Medicinal Chemistry (2020), researchers investigated the role of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The study found that certain derivatives of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone could selectively activate or inhibit specific GPCRs, opening up new avenues for the development of targeted therapies for neurological disorders and other diseases.

The synthesis of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-(3-methylbutoxy)benzaldehyde with trifluoroacetyl chloride followed by appropriate purification techniques. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

The physical properties of 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone are also noteworthy. It is a solid at room temperature with a melting point ranging from 55°C to 58°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques used in drug discovery and development.

In terms of safety and handling, 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and maintain the integrity of experimental results.

The market demand for 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone is driven by its growing applications in pharmaceutical research and development. As more studies uncover its potential uses in drug discovery and therapeutic interventions, the demand for this compound is expected to increase. Companies involved in medicinal chemistry and drug development are increasingly incorporating 2,2,2-trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone into their pipelines to explore its full range of applications.

In conclusion, 2,2,2-Trifluoro-1-[4-(3-methylbutoxy)phenyl]ethanone (CAS No. 1443312-36-4) is a promising compound with a wide array of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an essential component in the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.